Cas no 2168455-22-7 (methyl 2-(3-bromophenyl)-1,3-thiazolidine-4-carboxylate)

• Product Name: methyl 2-(3-bromophenyl)-1,3-thiazolidine-4-carboxylate
• CAS No: 2168455-22-7
• MF: C₁₁H₁₂BrNO₂S
• MW: 302.187480926514
• CID: 6189757
• PubChem ID: 137941376
• Update Time: 2025-06-22

methyl 2-(3-bromophenyl)-1,3-thiazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-bromophenyl)-1,3-thiazolidine-4-carboxylate
• EN300-1070539
• 2168455-22-7

• Inchi： 1S/C11H12BrNO2S/c1-15-11(14)9-6-16-10(13-9)7-3-2-4-8(12)5-7/h2-5,9-10,13H,6H2,1H3
• InChI Key： TUJIWURAMIEULP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1NC(C(=O)OC)CS1

Computed Properties

• Exact Mass: 300.97721g/mol
• Monoisotopic Mass: 300.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6Ų

Additional information on methyl 2-(3-bromophenyl)-1,3-thiazolidine-4-carboxylate

Methyl 2-(3-bromophenyl)-1,3-thiazolidine-4-carboxylate (CAS No. 2168455-22-7): A Key Intermediate in Modern Pharmaceutical Research

Methyl 2-(3-bromophenyl)-1,3-thiazolidine-4-carboxylate (CAS No. 2168455-22-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural properties and potential applications in drug development. This compound, featuring a thiazolidine core appended with a bromophenyl substituent and an ester functionality, presents an intriguing scaffold for medicinal chemists seeking to design novel therapeutic agents.

The thiazolidine moiety is a heterocyclic structure characterized by a five-membered ring containing sulfur and oxygen atoms. This motif is widely recognized for its presence in numerous biologically active molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and antiviral agents. The incorporation of a bromophenyl group into the molecule introduces a region of high electrophilicity, making it a valuable precursor for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures essential for drug discovery.

The ester group at the 4-position of the thiazolidine ring in Methyl 2-(3-bromophenyl)-1,3-thiazolidine-4-carboxylate serves as a versatile handle for chemical manipulation. It can be hydrolyzed to yield the corresponding carboxylic acid or converted into other functional groups, such as amides or alcohols, depending on the synthetic needs. This adaptability makes the compound an indispensable building block for constructing libraries of pharmacologically relevant compounds.

In recent years, there has been growing interest in exploring the pharmacological potential of derivatives of thiazolidine-based scaffolds. Studies have demonstrated that modifications at various positions within this core structure can significantly influence biological activity. For instance, derivatives with substituents at the 2- and 5-positions have shown promise as kinase inhibitors and antimicrobial agents. The presence of the bromophenyl group in Methyl 2-(3-bromophenyl)-1,3-thiazolidine-4-carboxylate further enhances its utility by enabling selective functionalization and tuning of electronic properties.

The compound's relevance is further underscored by its application in the synthesis of targeted therapies. Researchers are leveraging its structural features to develop inhibitors of enzymes implicated in diseases such as cancer and inflammation. The bromophenyl moiety, in particular, has been exploited in designing molecules that interact with specific protein targets through halogen bonding interactions—a phenomenon that has gained traction as a strategy to improve drug affinity and selectivity.

The synthesis of Methyl 2-(3-bromophenyl)-1,3-thiazolidine-4-carboxylate typically involves multi-step organic transformations starting from commercially available precursors. The process often begins with the formation of the thiazolidine ring through cyclization reactions involving sulfur-containing reagents. Subsequent steps include halogenation at the phenyl ring followed by esterification to introduce the carboxylate ester functionality. Advances in synthetic methodologies have enabled more efficient and scalable production protocols, making this compound more accessible for industrial applications.

The growing body of research highlighting the utility of Methyl 2-(3-bromophenyl)-1,3-thiazolidine-4-carboxylate underscores its importance as a pharmaceutical intermediate. Its ability to serve as a precursor for diverse bioactive molecules positions it as a cornerstone in medicinal chemistry efforts aimed at addressing unmet medical needs. As computational chemistry and high-throughput screening technologies continue to evolve, compounds like this are likely to play an increasingly pivotal role in accelerating the discovery and development of novel therapeutics.